Cas no 731773-13-0 (2-Chloro-4-(2-methoxyphenyl)-1-butene)

• Product Name: 2-Chloro-4-(2-methoxyphenyl)-1-butene
• CAS No: 731773-13-0
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD07698639
• CID: 977852
• PubChem ID: 24721827
• Update Time: 2025-11-02

2-Chloro-4-(2-methoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobut-3-enyl)-2-methoxybenzene
• LogP
• 2-CHLORO-4-(2-METHOXYPHENYL)-1-BUTENE
• 731773-13-0
• MFCD07698639
• DTXSID00641179
• AKOS006284121
• 1-(3-Chlorobut-3-en-1-yl)-2-methoxybenzene
• DB-192532
• 2-Chloro-4-(2-methoxyphenyl)-1-butene

• MDL： MFCD07698639
• Inchi： 1S/C11H13ClO/c1-9(12)7-8-10-5-3-4-6-11(10)13-2/h3-6H,1,7-8H2,2H3
• InChI Key： NUEGIWHWNVFTFF-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 196.06500
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.38030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-4-(2-methoxyphenyl)-1-butene

2-Chloro-4-(2-methoxyphenyl)-1-butene (CAS No. 731773-13-0): A Comprehensive Overview

2-Chloro-4-(2-methoxyphenyl)-1-butene, with the CAS number 731773-13-0, is a specialized organic compound that has garnered attention in various chemical and pharmaceutical research fields. This compound, characterized by its unique molecular structure, plays a significant role in synthetic chemistry and material science. In this article, we delve into its properties, applications, and the latest trends surrounding its use.

The molecular formula of 2-Chloro-4-(2-methoxyphenyl)-1-butene is C11H13ClO, and it features a chloro-substituted butene chain attached to a methoxyphenyl group. This structural configuration imparts specific reactivity, making it valuable for constructing more complex molecules. Researchers often utilize this compound as a building block in organic synthesis, particularly in the development of novel pharmaceuticals and agrochemicals.

One of the most searched questions about 2-Chloro-4-(2-methoxyphenyl)-1-butene is its role in drug discovery. Recent studies highlight its potential as an intermediate in the synthesis of bioactive molecules. For instance, its derivatives have been explored for their anti-inflammatory and antimicrobial properties. This aligns with the growing interest in sustainable drug development and green chemistry, which are hot topics in the scientific community.

Another area where 2-Chloro-4-(2-methoxyphenyl)-1-butene finds application is in material science. Its reactive alkene and aromatic moieties make it a candidate for polymer modification and functional material design. With the rise of smart materials and nanotechnology, this compound's versatility is increasingly relevant. Researchers are investigating its use in creating advanced coatings and adhesives with enhanced performance.

The synthesis of 2-Chloro-4-(2-methoxyphenyl)-1-butene typically involves palladium-catalyzed cross-coupling reactions or halogenation of precursor molecules. These methods are part of the broader trend toward catalytic efficiency and atom economy, which are critical for reducing waste in chemical manufacturing. As industries strive for sustainability, such synthetic routes are gaining prominence.

Safety and handling of 2-Chloro-4-(2-methoxyphenyl)-1-butene are also frequently searched topics. While it is not classified as a hazardous material, proper laboratory practices, such as using gloves and ventilation, are recommended. This reflects the broader emphasis on laboratory safety and responsible chemical use in academic and industrial settings.

Market dynamics for 2-Chloro-4-(2-methoxyphenyl)-1-butene indicate steady demand, particularly from pharmaceutical and specialty chemical sectors. The compound's niche applications and limited commercial availability contribute to its value. Suppliers often highlight its high purity and consistency, which are crucial for research and development purposes.

In conclusion, 2-Chloro-4-(2-methoxyphenyl)-1-butene (CAS No. 731773-13-0) is a compound of significant interest due to its versatile applications and relevance to contemporary scientific challenges. Whether in drug discovery, material science, or sustainable chemistry, its potential continues to be explored. As research progresses, this compound is likely to remain a key player in advancing innovation across multiple disciplines.